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Compound of Interest

Compound Name: MF 5137

Cat. No.: B15565615 Get Quote

Initial research into "MF 5137" has revealed a significant ambiguity in its identification, with the

designation referring to at least two distinct chemical entities. This divergence necessitates a

crucial clarification to ensure the accuracy and relevance of any provided application notes and

protocols for in vitro experiments.

One potential candidate for MF 5137 is a novel and potent 6-aminoquinolone, a class of

compounds known for their antibacterial properties. This substance has been noted for its in

vitro activity against various bacteria.

Conversely, the CAS Registry Number 5137-70-2, which has been linked to "MF 5137" in some

databases, corresponds to N-dodecylphosphonic acid. This compound belongs to a different

chemical class with distinct properties and applications.

Furthermore, searches for "MF 5137" have also intermittently led to information on

Mycophenolate mofetil, an immunosuppressant drug used to prevent organ transplant

rejection. This appears to be a separate and unrelated compound.

Given these conflicting findings, proceeding with the development of detailed protocols, data

tables, and signaling pathway diagrams for "MF 5137" would be premature and could lead to

significant inaccuracies.

To provide the requested detailed application notes, we kindly request the user to clarify which

of the following compounds is the intended subject of their query:
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A 6-aminoquinolone antibacterial agent.

N-dodecylphosphonic acid (CAS 5137-70-2).

Another specific compound they know as MF 5137.

Once the correct identity of MF 5137 is established, a thorough and accurate response can be

formulated to meet the detailed requirements of the request.

To cite this document: BenchChem. [Unraveling MF 5137: A Critical Point of Clarification].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15565615#mf-5137-solution-preparation-for-in-vitro-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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